Cas no 83982-99-4 (Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl-)

• Product name: Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl-
• CAS No: 83982-99-4
• MF: C₁₃H₁₄ClNOS
• MW: 267.774361133575
• CID: 731197
• PubChem ID: 3068914

Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl-
• 6-chloro-1'-ethylspiro[2-benzofuran-3,2'-pyrrolidine]-1-thione
• 5-Chloro-1'-ethylspiro(benzo(c)thiophene-1(3H),2'-pyrrolidin)-3-one
• 5-Chloro-1'-ethyl-3H-spiro[2-benzofuran-1,2'-pyrrolidine]-3-thione
• DTXSID001004247
• 83982-99-4
• Spiro(benzo(c)thiophene-1(3H),2'-pyrrolidin)-3-one, 5-chloro-1'-ethyl-

• Inchi： InChI=1S/C13H14ClNOS/c1-2-15-7-3-6-13(15)11-5-4-9(14)8-10(11)12(17)16-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： SZHNOFAGFCADGE-UHFFFAOYSA-N
• SMILES： CCN1CCCC12C3=C(C=C(C=C3)Cl)C(=S)O2

Computed Properties

• Exact Mass: 267.048
• Monoisotopic Mass: 267.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 356.5°C at 760 mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.661